Cas no 31009-06-0 (6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid)
31009-06-0 structure
Product Name:6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid
CAS No:31009-06-0
MF:C11H5F4NO2
MW:259.15651679039
CID:293040
PubChem ID:21452045
Update Time:2025-04-19
6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinecarboxylic acid, 6-fluoro-2-(trifluoromethyl)-
- 6-fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid
- MFCD20925457
- SB71142
- RVQQIQCSUJBIMH-UHFFFAOYSA-N
- 31009-06-0
- 6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylicacid
- SCHEMBL11669211
- DTXSID60614107
- 6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid
-
- Inchi: 1S/C11H5F4NO2/c12-5-1-2-8-6(3-5)7(10(17)18)4-9(16-8)11(13,14)15/h1-4H,(H,17,18)
- InChI Key: RVQQIQCSUJBIMH-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C(=O)O)=C2C=C(C=CC2=N1)F)(F)F
Computed Properties
- Exact Mass: 259.02565
- Monoisotopic Mass: 259.02564105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: N/A℃
- Boiling Point: 327.4±42.0 °C at 760 mmHg
- Flash Point: 151.8±27.9 °C
- PSA: 50.19
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F202175-25mg |
6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid |
31009-06-0 | 25mg |
$ 135.00 | 2022-06-05 | ||
| TRC | F202175-50mg |
6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid |
31009-06-0 | 50mg |
$ 220.00 | 2022-06-05 | ||
| Alichem | A189009288-1g |
6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid |
31009-06-0 | 95% | 1g |
$690.10 | 2023-09-02 | |
| Chemenu | CM223481-1g |
6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid |
31009-06-0 | 95% | 1g |
$595 | 2021-08-04 | |
| Chemenu | CM223481-1g |
6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid |
31009-06-0 | 95% | 1g |
$630 | 2023-01-02 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-2323-5g |
6-fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid |
31009-06-0 | 95% | 5g |
$1500 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732929-1g |
6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid |
31009-06-0 | 98% | 1g |
¥6678.00 | 2024-08-02 |
6-Fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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